Cas no 67406-37-5 (2-(5-methylfuran-2-yl)acetaldehyde)

• Product Name: 2-(5-methylfuran-2-yl)acetaldehyde
• CAS No: 67406-37-5
• MF: C₇H₈O₂
• MW: 124.137222290039
• MDL: MFCD20432289
• CID: 3029374
• PubChem ID: 11423590
• Update Time: 2025-06-14

2-(5-methylfuran-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Furanacetaldehyde, 5-Methyl-
• 2-(5-methylfuran-2-yl)acetaldehyde
• 67406-37-5
• EN300-1999631
• SCHEMBL10025479

• MDL： MFCD20432289
• Inchi： 1S/C7H8O2/c1-6-2-3-7(9-6)4-5-8/h2-3,5H,4H2,1H3
• InChI Key： BSYRZCAYPFLJOV-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1CC=O

Computed Properties

• Exact Mass: 124.052429494Da
• Monoisotopic Mass: 124.052429494Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(5-methylfuran-2-yl)acetaldehyde

Comprehensive Analysis of 2-(5-methylfuran-2-yl)acetaldehyde (CAS No. 67406-37-5): Properties, Applications, and Industry Trends

2-(5-methylfuran-2-yl)acetaldehyde (CAS 67406-37-5), a versatile furan derivative, has garnered significant attention in fragrance, flavor, and pharmaceutical industries due to its unique aldehyde-functionalized furan structure. This compound, often referred to as 5-methyl-2-furanacetaldehyde, exhibits a characteristic sweet, woody, and slightly fruity aroma, making it a prized ingredient in high-end perfumery and flavor formulations. Recent studies highlight its potential as a bio-based intermediate in sustainable chemistry, aligning with the global shift toward green synthesis methodologies.

The molecular structure of CAS 67406-37-5 features a reactive aldehyde group adjacent to a methyl-substituted furan ring, enabling diverse chemical transformations. This reactivity underpins its utility in heterocyclic chemistry, where it serves as a precursor for pharmaceutical scaffolds and agrochemicals. Analytical techniques such as GC-MS and NMR spectroscopy confirm its purity, while QSAR modeling explores its structure-activity relationships—a topic frequently searched in AI-driven drug discovery platforms.

In the flavor and fragrance industry, 2-(5-methylfuran-2-yl)acetaldehyde is valued for its ability to impart caramel-like and roasted notes, often enhancing plant-based meat alternatives—a trending consumer demand. Its low odor threshold (≤1 ppm) makes it ideal for microencapsulation technologies, another hot topic in sustainable packaging research. Regulatory compliance with IFRA and FEMA GRAS standards further bolsters its market adoption.

Emerging applications include its role in non-linear optics (NLO) materials, where its π-conjugated system contributes to photon absorption—an area gaining traction in renewable energy forums. Patent analyses reveal growing R&D investments in 67406-37-5 derivatives for OLED displays and biodegradable polymers, reflecting cross-industry innovation. Storage recommendations emphasize protection from oxidation using nitrogen blanketing, a detail often queried in chemical handling databases.

Synthetic routes to CAS 67406-37-5 include Vilsmeier-Haack formylation of 2-methylfuran, with recent optimizations focusing on catalyst recycling to reduce E-factor scores—a key metric in green chemistry education. Computational studies (DFT calculations) model its electrophilic reactivity, addressing frequent academic searches on mechanistic organic chemistry. The compound’s logP value (~1.8) suggests moderate hydrophobicity, relevant to formulation scientists designing delivery systems.

Market projections indicate a CAGR of 6.2% (2023-2030) for furan-based aldehydes, driven by demand in vegan flavors and functional fragrances. Analytical challenges, such as isomeric purity determination via HPLC-DAD, are documented in open-access journals—a resource favored by research communities. Environmental fate studies confirm its readily biodegradable nature per OECD 301 guidelines, a critical factor for ESG-compliant manufacturers.

In conclusion, 2-(5-methylfuran-2-yl)acetaldehyde exemplifies the intersection of traditional chemistry and modern sustainability goals. Its multifaceted applications—from gourmet flavor enhancers to advanced material science—position it as a compound of enduring industrial relevance, meriting continued exploration in both academic and commercial spheres.